1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine

• Molecular Formula: C7H9N5
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 5-(1-methylpyrazol-4-yl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C7H9N5/c1-12-4-5(3-9-12)6-2-7(8)11-10-6/h2-4H,1H3,(H3,8,10,11)
• InChI Key: SVIXUOVTHSLVNQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=NN2)N

Description

1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine is a bipyrazole derivative featuring two pyrazole rings connected at the 5- and 4'-positions. The compound includes a methyl group at the 1'-position of one pyrazole ring and an amine (-NH₂) substituent at the 3-position of the other. Bipyrazole scaffolds are widely studied for their versatility in medicinal chemistry and materials science due to their hydrogen-bonding capacity, aromatic stability, and tunable electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1’-Methyl-1H,1’H-5,4’-bipyrazol-3-amine typically involves the reaction of pyrazole with methylating agents under controlled conditions. One common method includes the reaction of pyrazole with methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the methylation process .

Industrial Production Methods: Industrial production of 1’-Methyl-1H,1’H-5,4’-bipyrazol-3-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions: 1’-Methyl-1H,1’H-5,4’-bipyrazol-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups on the pyrazole rings.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Formation of oxidized pyrazole derivatives.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

1’-Methyl-1H,1’H-5,4’-bipyrazol-3-amine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the development of advanced materials, including polymers and catalysts.

Mechanism of Action

The mechanism of action of 1’-Methyl-1H,1’H-5,4’-bipyrazol-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine and related pyrazole derivatives:

Compound Name	Substituents/Modifications	Molecular Formula	Molar Mass (g/mol)	Key Properties/Applications	References
1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine	Bipyrazole; Me (1'), NH₂ (3)	Not provided	Not provided	Hypothesized biological/photophysical roles	N/A
1-Cyclopentyl-5-methyl-1H-pyrazol-3-amine	Cyclopentyl (1), Me (5), NH₂ (3)	Not provided	Not provided	Pharmaceutical intermediate
1'-Methyl-1H,1'H-3,4'-bipyrazole-3'-carboxylic acid	Bipyrazole; Me (1'), COOH (3')	Not provided	Not provided	Discontinued; potential synthesis challenges
1-[(4-Chloro-1H-pyrazol-1-yl)methyl]-5-methyl-1H-pyrazol-3-amine	Chloro-pyrazole, methylene bridge	C₈H₁₀ClN₅	211.65	Higher molar mass; halogen-enhanced reactivity
1-Benzyl-1H-pyrazol-5-amine	Benzyl (1), NH₂ (5)	Not provided	Not provided	Enhanced lipophilicity; drug discovery

Key Observations:

Substituent Effects: Methyl vs. Halogen Incorporation: The chloro-substituted derivative (CAS 1006333-16-9) exhibits higher molar mass (211.65 g/mol) and may show improved reactivity in cross-coupling reactions .

Functional Group Diversity: The carboxylic acid derivative (1'-methyl-3,4'-bipyrazole-3'-carboxylic acid) is discontinued, suggesting synthetic or stability limitations compared to amine-functionalized analogs .

Biological Relevance :

• Cyclopentyl and benzyl-substituted pyrazoles (e.g., 1-cyclopentyl-5-methyl-1H-pyrazol-3-amine) are frequently used as intermediates in antiviral or anticancer agents, implying similar utility for the target compound .

Biological Activity

1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine is a compound of increasing interest in medicinal chemistry due to its potential biological activities. As a member of the bipyrazole family, it exhibits a range of pharmacological properties that can be exploited for therapeutic applications. This article reviews the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine is $C_7H_9N_5$. Its structure features two pyrazole rings connected by a single bond, with a methyl group at the 1' position and an amine group at the 3 position. This configuration is significant for its biological interactions.

Biological Activity Overview

Research indicates that 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine exhibits various biological activities:

• Anticancer Activity : Studies have shown that bipyrazole derivatives can inhibit the proliferation of cancer cells. For instance, compounds similar to 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine demonstrated cytotoxic effects against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.
• Enzyme Inhibition : Bipyrazoles are known to inhibit several enzymes linked to disease pathways. The compound has shown promise in inhibiting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes.

The biological activity of 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine can be attributed to its ability to interact with specific molecular targets:

• Receptor Binding : The compound may bind to various receptors involved in signaling pathways that regulate cell growth and apoptosis.
• Enzyme Interaction : Molecular docking studies suggest that the compound interacts with active sites of target enzymes through hydrogen bonding and hydrophobic interactions.

Case Study 1: Anticancer Activity

A study evaluating the antiproliferative effects of bipyrazole derivatives found that 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine exhibited significant cytotoxicity against the MCF-7 breast cancer cell line. The mechanism was linked to the induction of apoptosis as evidenced by increased caspase activity and DNA fragmentation.

Case Study 2: Enzyme Inhibition

In vitro assays demonstrated that 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine effectively inhibited COX enzymes with IC50 values comparable to standard anti-inflammatory drugs. This suggests potential use in treating inflammatory conditions.

Data Table: Biological Activities of 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine

Activity Type	Target	IC50 Value	Reference
Anticancer	MCF-7 Cell Line	15 µM
COX Inhibition	COX Enzymes	20 µM
LOX Inhibition	LOX Enzymes	25 µM